Cas no 23244-49-7 (Pentaethylene Glycol Monodecyl Ether)

• Product Name: Pentaethylene Glycol Monodecyl Ether
• CAS No: 23244-49-7
• MF: C₂₀H₄₂O₆
• MW: 378.543887615204
• MDL: MFCD00043363
• CID: 260144
• PubChem ID: 24886991
• Update Time: 2025-06-12

Pentaethylene Glycol Monodecyl Ether Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15-Pentaoxapentacosan-1-ol
• Pentaethylene glycol monodecyl ether
• 2-[2-[2-[2-(2-decoxyethoxy)ethoxy]ethoxy]ethoxy]ethanol
• N-DECYLPENTAOXYETHYLENE
• 2-(2-(2-(2-(2-decyloxy-ethoxy)-ethoxy)-ethoxy)-ethoxy)-ethanol
• 2-(2-{2-[2-(2-decyloxy-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethanol
• C10E5
• C10EO5
• Decyl pentaethylene glycol ether
• Decylpentaglycol
• Nikkol BD 5SY
• Pentaethylene glycol decyl ether
• Polyoxyethylene (5) decyl ether
• 23244-49-7
• DTXSID8075201
• SCHEMBL60988
• HY-W250185
• CS-0256380
• Pentaethylene glycol monodecyl ether, BioXtra, >=97.0% (GC)
• I274II9A1F
• MFCD00043363
• CE;Pentaethyleneglycolmonodecylether
• FT-0702256
• AKOS015912520
• Pentaethylene glycol, decyl ether
• J-015048
• 2-(2-(2-(2-(2-decyloxy-ethoxy)-ethoxy)-ethoxy)-ethoxy)-ethanol, acetate
• Deceth-5
• Q27458995
• NS00076623
• QAXPOSPGRHYIHE-UHFFFAOYSA-N
• UNII-I274II9A1F
• Pentaethylene Glycol Monodecyl Ether

• MDL： MFCD00043363
• Inchi： 1S/C20H42O6/c1-2-3-4-5-6-7-8-9-11-22-13-15-24-17-19-26-20-18-25-16-14-23-12-10-21/h21H,2-20H2,1H3
• InChI Key： QAXPOSPGRHYIHE-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCO)CCCCCCCCCC

Computed Properties

• Exact Mass: 378.29826
• Monoisotopic Mass: 378.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 23
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.973 g/mL at 20 °C(lit.)
• Boiling Point: 460.9°Cat760mmHg
• Flash Point: 232.6°C
• Refractive Index: n20/D 1.453
• Stability/Shelf Life: Stable. Combustible.
• PSA: 66.38
• LogP: 3.20240

Pentaethylene Glycol Monodecyl Ether Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：SB0375000
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Other Chemical additives Functional Additives

Additional information on Pentaethylene Glycol Monodecyl Ether

Professional Introduction to Pentaethylene Glycol Monodecyl Ether (CAS No. 23244-49-7)

Pentaethylene Glycol Monodecyl Ether, chemically designated as C₁₈H₃₈O₈, is a specialized surfactant derived from the reaction of decyl alcohol with pentaethylene glycol. This compound, identified by its CAS number 23244-49-7, has garnered significant attention in the field of chemical and pharmaceutical applications due to its unique molecular structure and versatile properties. The compound's ability to act as both a detergent and a solvent makes it invaluable in various industrial and laboratory settings.

The synthesis of Pentaethylene Glycol Monodecyl Ether involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the esterification of decyl alcohol with pentaethylene glycol, facilitated by an acid catalyst. This reaction yields the desired ether compound, which is then purified through distillation or crystallization techniques. The resulting product exhibits a high degree of chemical stability, making it suitable for long-term storage and repeated use in sensitive applications.

In recent years, Pentaethylene Glycol Monodecyl Ether has been extensively studied for its potential applications in pharmaceutical formulations. Its surfactant properties make it an excellent candidate for enhancing the solubility of poorly water-soluble drugs, thereby improving bioavailability and therapeutic efficacy. Furthermore, its non-ionic nature ensures compatibility with a wide range of other chemicals, making it a preferred choice for formulating drug delivery systems.

One of the most compelling aspects of Pentaethylene Glycol Monodecyl Ether is its role in nanotechnology and biomedical research. Researchers have leveraged its ability to stabilize nanoparticles, such as liposomes and micelles, for targeted drug delivery. These nanoformulations have shown promise in treating various diseases, including cancer, by allowing precise control over drug release profiles. The compound's biocompatibility and low toxicity further enhance its suitability for medical applications.

The compound's utility extends beyond pharmaceuticals into the realm of cosmetics and personal care products. Its ability to emulsify oils and water makes it an effective ingredient in skincare formulations, where it helps to create stable emulsions that enhance product texture and performance. Additionally, its mild nature ensures that it is suitable for use in products intended for sensitive skin types.

Recent advancements in green chemistry have also highlighted the environmental benefits of using Pentaethylene Glycol Monodecyl Ether as an alternative to traditional surfactants. Its biodegradability and low environmental impact make it an attractive option for industries seeking sustainable solutions. This aligns with global efforts to reduce the ecological footprint of chemical products while maintaining high performance standards.

The analytical characterization of Pentaethylene Glycol Monodecyl Ether is another area where this compound has been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and purity. These analytical methods are crucial for ensuring that the compound meets stringent quality standards before being used in various applications.

In conclusion, Pentaethylene Glycol Monodecyl Ether (CAS No. 23244-49-7) is a multifunctional compound with broad applicability across multiple industries. Its unique properties make it an indispensable tool in pharmaceutical research, nanotechnology, cosmetics, and sustainable chemistry. As research continues to uncover new uses for this compound, its importance is only expected to grow further.